Cas no 1021992-21-1 (2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide)

• Product Name: 2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide
• CAS No: 1021992-21-1
• MF: C₂₆H₂₀F₃IN₂O₂
• MW: 576.348889350891
• MDL: MFCD00137591
• CID: 4676892
• Update Time: 2025-07-22

2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide
• (6-((4-Iodophenyl)amino)-2-oxo-4-phenylcyclohex-1-enyl)-N-(3-(trifluoromethyl)phenyl)formamide
• 2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide

• MDL： MFCD00137591
• Inchi： 1S/C26H20F3IN2O2/c27-26(28,29)18-7-4-8-21(15-18)32-25(34)24-22(31-20-11-9-19(30)10-12-20)13-17(14-23(24)33)16-5-2-1-3-6-16/h1-12,15,17,33H,13-14H2,(H,32,34)/b31-22+
• InChI Key： WMJZPLDMTONBHN-DFKUXCBWSA-N
• SMILES： IC1C=CC(=CC=1)/N=C1/C(C(NC2C=CC=C(C(F)(F)F)C=2)=O)=C(CC(C2C=CC=CC=2)C/1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 4
• Complexity: 783
• Topological Polar Surface Area: 61.7

Additional information on 2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide

Comprehensive Overview of 2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide (CAS No. 1021992-21-1)

The compound 2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide (CAS No. 1021992-21-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an iodoanilino group, a phenyl ring, and a trifluoromethylphenyl moiety, makes it a valuable candidate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or modulator of cellular signaling pathways, aligning with current trends in precision medicine and targeted therapies.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in oncology and autoimmune disease research. The presence of the iodo substituent in this compound suggests potential utility in radiolabeling studies, a technique widely used in diagnostic imaging and drug metabolism analysis. This aligns with the growing interest in theranostics—a fusion of therapy and diagnostics—which is a hot topic in medical research forums and search engine queries. The cyclohexene-1-carboxamide core structure further enhances its relevance, as similar scaffolds are frequently explored in the development of anti-inflammatory and anticancer agents.

From a synthetic chemistry perspective, the incorporation of a trifluoromethyl group (-CF3) is noteworthy. This moiety is often associated with improved metabolic stability and bioavailability, addressing common challenges in drug design. Pharmaceutical researchers frequently search for compounds with enhanced pharmacokinetic properties, making this aspect of 2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide particularly appealing. Additionally, the oxo (ketone) functionality may contribute to hydrogen bonding interactions, a critical factor in molecular docking studies and structure-activity relationship (SAR) analyses.

The compound’s potential applications extend to fragment-based drug discovery (FBDD), a strategy gaining traction due to its efficiency in identifying lead compounds. Its modular structure allows for derivatization, enabling researchers to explore diverse chemical space—a topic frequently discussed in cheminformatics and AI-driven drug discovery platforms. As the pharmaceutical industry increasingly adopts machine learning for virtual screening, molecules like this one serve as valuable data points for training predictive models.

Environmental and regulatory considerations are also relevant. While the compound is not classified as hazardous, its iodine-containing structure warrants careful handling in laboratory settings. This reflects broader discussions in scientific communities about green chemistry and sustainable synthesis practices. Researchers often inquire about eco-friendly alternatives to halogenated compounds, though the strategic use of iodine in this context remains justified for specific applications.

In summary, 2-(4-Iodoanilino)-6-oxo-4-phenyl-N-[3-(trifluoromethyl)phenyl]cyclohexene-1-carboxamide represents a multifaceted tool for modern drug development. Its structural features align with contemporary research priorities, including targeted therapy, molecular imaging, and computational chemistry. As the scientific community continues to explore its properties, this compound is poised to contribute to breakthroughs in both academic and industrial settings.